Cas no 1782792-72-6 (4-(methylamino)methylthian-4-ol)

• Product Name: 4-(methylamino)methylthian-4-ol
• CAS No: 1782792-72-6
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 5824860
• PubChem ID: 84731512
• Update Time: 2025-11-01

4-(methylamino)methylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(methylamino)methylthian-4-ol
• 4-[(methylamino)methyl]thian-4-ol
• EN300-3060153
• 1782792-72-6

• Inchi： 1S/C7H15NOS/c1-8-6-7(9)2-4-10-5-3-7/h8-9H,2-6H2,1H3
• InChI Key： PZPILDVMBBRAGU-UHFFFAOYSA-N
• SMILES： S1CCC(CNC)(CC1)O

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(methylamino)methylthian-4-ol

4-(Methylamino)methylthian-4-ol: A Comprehensive Overview

The compound 4-(methylamino)methylthian-4-ol, identified by the CAS number 1782792-72-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiol ethers and is characterized by its unique structure, which includes a methylamino group attached to a thianol ring. Recent studies have highlighted its role in biochemistry and material science, making it a subject of interest for researchers worldwide.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(methylamino)methylthian-4-ol. Researchers have developed novel methodologies to produce this compound with high purity, leveraging both traditional organic synthesis techniques and modern catalytic processes. These methods not only enhance the scalability of production but also reduce environmental impact, aligning with current green chemistry principles. The ability to synthesize this compound cost-effectively has opened new avenues for its application in drug discovery and material development.

In the field of pharmacology, 4-(methylamino)methylthian-4-ol has shown promise as a bioactive molecule. Studies conducted in vitro have demonstrated its potential as an antioxidant and anti-inflammatory agent. These properties make it a candidate for the development of novel therapeutic agents targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. Furthermore, ongoing research is exploring its role in modulating cellular signaling pathways, which could lead to innovative treatments for chronic inflammatory diseases.

The structural uniqueness of 4-(methylamino)methylthian-4-ol also lends itself to applications in materials science. Its thiol group provides reactivity that can be exploited in polymer synthesis and surface modification. Recent research has focused on incorporating this compound into polymeric materials to enhance their mechanical properties and biocompatibility. Such applications are particularly relevant in the development of advanced biomaterials for medical devices and tissue engineering.

From an environmental perspective, understanding the fate and transport of 4-(methylamino)methylthian-4-ol in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This information is vital for regulatory agencies aiming to establish safety guidelines for its use and disposal.

In conclusion, 4-(methylamino)methylthian-4-ol, with its CAS number 1782792-72-6, represents a versatile molecule with diverse applications across multiple disciplines. Its potential as a bioactive agent and material component underscores the importance of continued research into its properties and uses. As scientific understanding advances, this compound is poised to play an increasingly significant role in both academic research and industrial applications.